Cas no 14309-42-3 (Benzoic acid, 4-nitro-,pentyl ester)

• Product Name: Benzoic acid, 4-nitro-,pentyl ester
• CAS No: 14309-42-3
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 205850
• PubChem ID: 84341
• Update Time: 2025-04-19

Benzoic acid, 4-nitro-,pentyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-nitro-,pentyl ester
• 4-nitro-Benzoic acid, pentyl ester
• pentyl 4-nitrobenzoate
• 4-Nitrobenzoic acid, pentyl ester
• Amyl p-nitrobenzoate
• 4-Nitrobenzoic acid pentyl ester
• NS00024651
• Pentyl 4-nitrobenzoate #
• BFKGHSXQYBELBN-UHFFFAOYSA-N
• EINECS 238-247-3
• Benzoic acid, 4-nitro-, pentyl ester
• SCHEMBL10937479
• 14309-42-3
• DTXSID7065752

• Inchi： 1S/C12H15NO4/c1-2-3-4-9-17-12(14)10-5-7-11(8-6-10)13(15)16/h5-8H,2-4,9H2,1H3
• InChI Key： BFKGHSXQYBELBN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCC

Computed Properties

• Exact Mass: 237.1
• Monoisotopic Mass: 237.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Density: 1.156
• Boiling Point: 355.2°Cat760mmHg
• Flash Point: 149.3°C
• Refractive Index: 1.527

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives